Cas no 91062-05-4 ({[(4-Hydroxy-3-methoxyphenyl)methyl]sulfanyl}acetic acid)

• Product Name: {[(4-Hydroxy-3-methoxyphenyl)methyl]sulfanyl}acetic acid
• CAS No: 91062-05-4
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 995741
• PubChem ID: 300434
• Update Time: 2025-04-20

{[(4-Hydroxy-3-methoxyphenyl)methyl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-hydroxy-3-methoxyphenyl)methylsulfanyl]acetic acid
• NSC174851
• DTXSID20306273
• 91062-05-4
• {[(4-Hydroxy-3-methoxyphenyl)methyl]sulfanyl}acetic acid
• NSC-174851

• Inchi： 1S/C10H12O4S/c1-14-9-4-7(2-3-8(9)11)5-15-6-10(12)13/h2-4,11H,5-6H2,1H3,(H,12,13)
• InChI Key： WDJGNQPPSDPTNE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 228.046
• Monoisotopic Mass: 228.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 422.6°C at 760 mmHg
• Flash Point: 209.4°C
• Refractive Index: 1.606